Cas no 10329-48-3 (Ethanediamide,N1-hydroxy-)

Ethanediamide,N1-hydroxy- structure
Ethanediamide,N1-hydroxy- structure
Product Name:Ethanediamide,N1-hydroxy-
CAS No:10329-48-3
Molecular Formula:C2H4N2O3
Molecular Weight:104.06476
CID:158902
PubChem ID:97284

Ethanediamide,N1-hydroxy- Properties

Names and Identifiers

    • Ethanediamide,N1-hydroxy-
    • N'-hydroxyoxamide
    • AC1L3Y70
    • AC1Q5ISA
    • AR-1K7198
    • Ethanediamide, hydroxy-
    • Ethanediamide, hydroxy- (9CI)
    • hydroxy oxamide
    • Hydroxy-oxalamid
    • hydroxy-oxalamide
    • n-hydroxyethanediamide
    • N-hydroxyoxalamide
    • N-hydroxyoxamide
    • NSC111678
    • oxamide hydroxamic acid
    • Oxamidhydroxamsaeure
    • AKOS006338848
    • SCHEMBL3678162
    • NSC 111678
    • HYDROXYLAMINE, N-(AMINOOXOACETYL)-
    • UNII-U9NCQ5AJF5
    • 10329-48-3
    • NSC-111678
    • FORMOHYDROXAMIC ACID, 1-(AMINOCARBONYL)-
    • N1-HYDROXYETHANEDIAMIDE
    • DTXSID20145745
    • U9NCQ5AJF5
    • ETHANEDIAMIDE, N1-HYDROXY-
    • InChIKey: PNWXEBJOZHJHAE-UHFFFAOYSA-N
    • Inchi: InChI=1S/C2H4N2O3/c3-1(5)2(6)4-7/h7H,(H2,3,5)(H,4,6)
    • SMILES: ONC(C(=O)N)=O

Computed Properties

  • Exact Mass: 104.02222
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 104.022
  • Heavy Atom Count: 7
  • Complexity: 99.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.1
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • LogP: -0.93170
  • PSA: 92.42
  • Refractive Index: 1.521
  • Boiling Point: 407°Cat760mmHg
  • Flash Point: 199.9°C
  • Density: 1.581

Ethanediamide,N1-hydroxy- Related Literature

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